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Compound of Interest

Compound Name:
Ethyl 2,4-dimethylthiazole-5-

carboxylate

Cat. No.: B157388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2,4-dimethylthiazole-5-carboxylate is a heterocyclic compound that serves as a crucial

building block in organic synthesis. Its thiazole core, a five-membered aromatic ring containing

both sulfur and nitrogen, is a prevalent scaffold in numerous biologically active molecules and

pharmaceuticals. This technical guide provides a comprehensive overview of the molecular

structure, properties, synthesis, and spectral characterization of ethyl 2,4-dimethylthiazole-5-
carboxylate, tailored for professionals in research and drug development.

Molecular Structure and Properties
Ethyl 2,4-dimethylthiazole-5-carboxylate is characterized by a thiazole ring substituted with

methyl groups at positions 2 and 4, and an ethyl carboxylate group at position 5.

Key Identifiers and Physical Properties:
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Property Value Reference

IUPAC Name
ethyl 2,4-dimethyl-1,3-thiazole-

5-carboxylate
[1]

CAS Number 7210-77-7 [1][2][3]

Molecular Formula C₈H₁₁NO₂S [1][2][3]

Molecular Weight 185.24 g/mol [1][3]

Appearance
Off-white to light brown

crystalline solid
[3]

Melting Point 46-50 °C [3]

Boiling Point (Predicted) 254.3 ± 20.0 °C [3]

Density (Predicted) 1.164 ± 0.06 g/cm³ [3]

Solubility
DMF: 30 mg/mL; DMSO: 20

mg/mL; Ethanol: 50 mg/mL
[3]

XLogP3 2.3 [1]

Synthesis
The primary synthetic route to Ethyl 2,4-dimethylthiazole-5-carboxylate is the Hantzsch

thiazole synthesis. This method involves the condensation of a thioamide with an α-

halocarbonyl compound.

Conceptual Synthesis Workflow:
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Thioacetamide

Cyclocondensation IntermediateEthyl 2-chloroacetoacetate Ethyl 2,4-dimethylthiazole-5-carboxylate
Dehydration

Base (e.g., NaHCO3)

Ethyl 2,4-dimethylthiazole-5-carboxylate

Physical & Chemical Properties Synthesis (Hantzsch) Spectroscopic Data

Molecular StructureSynthetic Building Block

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylthiazole-5-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157388#ethyl-2-4-dimethylthiazole-5-carboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b157388#ethyl-2-4-dimethylthiazole-5-carboxylate-molecular-structure
https://www.benchchem.com/product/b157388#ethyl-2-4-dimethylthiazole-5-carboxylate-molecular-structure
https://www.benchchem.com/product/b157388#ethyl-2-4-dimethylthiazole-5-carboxylate-molecular-structure
https://www.benchchem.com/product/b157388#ethyl-2-4-dimethylthiazole-5-carboxylate-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

